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Compound of Interest

Compound Name: PUMICE STONE

Cat. No.: B7760339

Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling pumice stone in a laboratory setting. The

following procedural steps and data will ensure safe operational and disposal practices.

Pumice is a natural, amorphous aluminum silicate (volcanic glass) that is generally considered

non-hazardous and non-flammable.[1][2][3] The primary occupational hazard associated with

pumice stone is the inhalation of dust, which can act as a respiratory irritant.[2][4] While not

classified as a skin or eye irritant, prolonged or repeated exposure may cause damage to the

lungs.[1][4]

Personal Protective Equipment (PPE)
When handling pumice stone, especially in powder form or when generating dust, the

following personal protective equipment is recommended to minimize exposure and ensure

safety.
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Protection Type Recommended PPE Rationale & Standard

Respiratory
Dust mask or respirator (FFP1,

N95, or higher)

To prevent inhalation of fine

dust particles that can cause

respiratory irritation.[1][2][5][6]

[7]

Eye
Safety glasses with side

shields or goggles

To protect against airborne

particles and dust.[2][5][6][8]

Hand Nitrile or natural rubber gloves

While not always required,

gloves are recommended to

prevent skin contact and

maintain hygiene.[2][5][8]

Body
Laboratory coat or protective

clothing

To prevent dust from settling

on personal clothing.[5][8]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized handling protocol is crucial for minimizing risks in the laboratory.

Preparation:

Ensure the work area is well-ventilated. Local exhaust ventilation is recommended if dust

generation is likely.[2][5]

Don all required PPE as specified in the table above.

Keep containers of pumice stone closed when not in use.

Handling:

Handle pumice stone in a manner that minimizes dust generation. Avoid vigorous shaking

or scooping that could aerosolize fine particles.[2]

If sweeping is necessary, use a dust suppressant or a vacuum equipped with a HEPA filter.

Do not use compressed air to clean surfaces.[2]
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Keep away from incompatible materials, such as hydrofluoric acid, with which it can react

to form toxic silicon tetrafluoride gas.[2]

Storage:

Store pumice stone in a dry, cool, and well-ventilated area.[4][8][9] Recommended

storage temperature is between 15–25 °C.[4][9]

Keep containers tightly closed to prevent moisture absorption and dust dispersal.[8]

Store away from foodstuffs, drinks, and animal feed.[4][5][8][9]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of pumice stone waste is straightforward, as it is not classified as hazardous

waste.

Collection:

Collect waste pumice stone, including spilled material, by sweeping or vacuuming.[2][8]

Place the collected waste into a suitable, labeled container for disposal.[3][9]

Disposal:

Pumice stone can be disposed of as a non-toxic solid waste in an approved landfill.[2]

Always comply with all federal, state, and local regulations for waste disposal.[2]

Do not empty pumice waste into drains or sewer systems.[4] Consult with local waste

disposal authorities for specific guidance.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for pumice stone.
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Parameter Value Reference

ACGIH TLV (Threshold Limit

Value)

10 mg/m³ (inhalable), 3 mg/m³

(respirable)
[10]

OSHA PEL (Permissible

Exposure Limit)
80 mg/m³ [10]

Specific Gravity 2.3 - 2.35 (Water = 1) [1][2]

pH 7.2 [2]

Solubility in Water Insoluble / Negligible [1][2]

Safe Handling Workflow
The diagram below illustrates the logical workflow for the safe handling of pumice stone from

receipt to final disposal.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of pumice stone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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